3-Ethyl-3-(4-hydroxybutyl)oxymethyloxetane

• Molecular Formula: C10H20O3
• Molecular Weight: 188.26 g/mol
• IUPAC Name: 4-[(3-ethyloxetan-3-yl)methoxy]butan-1-ol
• InChI: InChI=1S/C10H20O3/c1-2-10(8-13-9-10)7-12-6-4-3-5-11/h11H,2-9H2,1H3
• InChI Key: RBMGGZPJAZDWNE-UHFFFAOYSA-N
• Canonical SMILES: CCC1(COC1)COCCCCO

Description

3-Ethyl-3-(4-hydroxybutyl)oxymethyloxetane is a useful research compound. Its molecular formula is C10H20O3 and its molecular weight is 188.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1,4-Butanediol (270 g (3.0 mol)), 96% sodium hydroxide (36 g (0.86 mol)) and tetrabutylammonium bromide (3.6 g (11.2 mmol)) were added to a glass flask having an inner volume of 1,000 ml equipped with a stirrer, a thermometer, a dropping funnel and an reflux condenser, and the mixture was warmed to 50° C. Subsequently 3-ethyl-3-bromomethyloxetane (108 g (0.6 mol)) synthesized by the same method as in Reference Example 4 was dropwise added while keeping the liquid temperature at 50-60° C. After the completion of the reaction, heptane (100 ml) and water (100 ml) were added to the reaction liquid (a bisoxetane ether compound generated in the amount of only 3% (an analysis value by a gas chromatography)), and a liquid separation was performed. Subsequently, a resultant aqueous layer was extracted with toluene (200 ml) three times. An extract (a toluene layer) was washed with water (50 ml), and the resultant was concentrated under reduced pressure. After the completion of drying, it was filtered and a resultant filtrate was concentrated under reduced pressure to give, as a colorless liquid, 3-ethyl-3-(4-hydroxybutyl)oxymethyloxetane (75 g) having a purity of 95% (an analysis value by a gas chromatography) (an isolated yield based on 3-ethyl-3-bromomethyloxetane: 63%).

Synthesis routes and methods II

Procedure details

1,4-Butanediol (721 g (8.0 mol)) and toluene (350 ml) were added to a glass flask having an inner volume of 2,000 ml equipped with a stirrer, a thermometer, a dropping funnel and a reflux condenser, and the mixture was warmed to 60° C. with stirring. 96% Sodium hydroxide (184 g (4.4 mol)) was added with stirring, the mixture was warmed to 75° C. Subsequently 3-ethyl-3-methanesulfonyloxymethyloxetane (777 g (3.8 mol)) having purity of 95% synthesized by the same method as in Reference Example 1 was dropwise added while keeping a liquid temperature at 75-85° C., the mixture was reacted at the same temperature for 2 hours. After the completion of the reaction, water (800 ml) was added to the reaction liquid (a bisoxetane ether compound generated in the amount of only 6% (an analysis value by a gas chromatography)), and a liquid separation was performed to give an organic layer. Toluene (800 ml) and water (400 ml) were added to a resultant organic layer, and acetic acid was added with stirring so that pH was adjusted to 9.5. After a liquid separation, an aqueous layer was extracted with toluene (400 ml) twice. An extract (a toluene layer) and an organic layer were combined, and the resultant was concentrated under reduced pressure. A resultant concentrate was distilled under reduced pressure (157-159° C., 1.9 kPa) to give, as a colorless liquid, 3-ethyl-3-(4-hydroxybutyl)oxymethyloxetane having a purity of 96% (an analysis value by a gas chromatography) (477 g) (an isolated yield based on 3-ethyl-3-methanesulfonyloxymethyloxetane: 64%).

Synthesis routes and methods III

Procedure details

1,4-Butanediol (721 g (8.0 mol)) and toluene (350 ml) were added to a glass flask having an inner volume of 2,000 ml equipped with a stirrer, a thermometer, a dropping funnel and an reflux condenser, and mixture was warmed to 60° C. with stirring. Tetrabutylammonium bromide (38.7 g (0.12 mol)) and 96% sodium hydroxide (184 g (4.4 mol)) were added, and the mixture warmed to 75° C. with stirring. Subsequently 3-ethyl-3-methanesulfonyloxymethyloxetane (777 g (3.8 mol)) having purity of 95% synthesized by the same method as in Reference Example 1 was dropwise added while keeping a liquid temperature at 75-85° C., and the mixture was reacted at the same temperature for 2 hours. After the completion of the reaction, water (800 ml) was added to the reaction liquid (a bisoxetane ether compound generated in the amount of only 7% (an analysis value by a gas chromatography)), and a liquid separation was performed to give an organic layer. Toluene (800 ml) and water (400 ml) were added to a resultant organic layer, and acetic acid was added with stirring so that pH was adjusted to 9.5. After a liquid separation, an aqueous layer was extracted with toluene (400 ml) twice. An extract (a toluene layer) and an organic layer were combined, and the resultant was concentrated under reduced pressure. A resultant concentrate was distilled under reduced pressure (157-159° C., 1.9 kPa) to give, as a colorless liquid, 3-ethyl-3-(4-hydroxybutyl)oxymethyloxetane having a purity of 96% (an analysis value by a gas chromatography) (497 g) (an isolated yield based on 3-ethyl-3-methane-sulfonyloxymethyloxetane: 67%).

Synthesis routes and methods IV

Procedure details

After adding 721 g (8.0 mol) of 1,4-butanediol and 350 ml of toluene in a glass flask having an internal volume of 2000 ml equipped with a stirrer, a thermometer, a dropping funnel, and a reflux condenser and heating up to 60° C. while stirring, 38.7 g (0.12 mol) of tetrabutylammonium bromide and 184 g (4.4 mol) of 96 mass % sodium hydroxide were added and heated up to 75° C. while stirring. Then, 777 g (3.8 mol) of 3-ethyl-3-methanesulfonyloxymethyloxetane with a purity of 95 mass % synthesized in (1) above was gently dropped while keeping the liquid temperature from 75° C. to 85° C. to carry out a reaction at the same temperature range for two hours. After completing the reaction, 800 ml of water was added to the reaction solution [a bisoxetane ether compound was generated as little as 7% (value analyzed by gas chromatography)] to separate into a water layer and an organic layer. The organic layer thus obtained was added with 800 ml of toluene and 400 ml of water, and by adding acetic acid while stirring, the pH was adjusted to 9.5. Then, after separating into a water layer and an organic layer, the water layer was extracted twice with 400 ml of toluene, the extract (toluene liquid) was mixed with the previous organic layer and concentrated under reduced pressure. By distilling the concentrate thus obtained under reduced pressure (from 157° C. to 159° C., 1.9 kPa), 497 g of 3-ethyl-3-(4-hydroxybutyl)oxymethyloxetane with a purity of 96% (value analyzed by gas chromatography) as a colorless liquid was obtained (isolated yield based on 3-ethyl-3-methanesulfonyloxymethyloxetane=67%).